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Compound of Interest

Compound Name: 9-Vinylcarbazole

Cat. No.: B074595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Vinylcarbazole (9-VC), with the CAS number 1484-13-5, is an organic compound that

serves as a crucial monomer in the production of poly(vinylcarbazole) (PVK), a polymer with

significant photoconductive and thermal stability properties.[1][2] Its unique molecular structure,

which combines a carbazole core with a reactive vinyl group, makes it a valuable building block

in polymer science and organic electronics.[3][4] This technical guide provides a

comprehensive overview of the material properties, experimental protocols, and key

applications of 9-Vinylcarbazole.

Material Properties
The properties of 9-Vinylcarbazole are summarized in the tables below, covering its physical,

chemical, and optical characteristics.

Table 1: Physical and Chemical Properties of 9-
Vinylcarbazole
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Property Value Source(s)

Molecular Formula C₁₄H₁₁N [5]

Molecular Weight 193.24 g/mol [4]

Appearance
Pale brown or light yellow

crystalline solid/powder
[3][4][6]

Melting Point 60-66 °C [1][4][7]

Boiling Point 154-155 °C at 3 mmHg [4][7]

Density 1.085 - 1.0897 g/cm³ [3][6]

Purity ≥ 98.0% (GC) [4][8]

Table 2: Solubility Profile of 9-Vinylcarbazole
9-Vinylcarbazole is known to be soluble in a variety of organic solvents, a property attributed

to its largely non-polar nature.[3] However, it exhibits very low solubility in water.[3]

Solvent Solubility Source(s)

Tetrahydrofuran (THF) Soluble [3][6]

Chloroform Soluble [3][6]

Dimethyl Sulfoxide (DMSO) Soluble [3]

Acetone Soluble [6]

Acetonitrile Soluble [6]

Alcohol Soluble [6]

Cyclohexane Soluble [6]

Hexane Soluble [6]

Water Insoluble [1][3]

Table 3: Optical Properties of 9-Vinylcarbazole
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Property Value Source(s)

Refractive Index (estimate) 1.5850 [6]

Experimental Protocols
This section details the methodologies for the synthesis and characterization of 9-
Vinylcarbazole.

Synthesis of 9-Vinylcarbazole from Carbazole and
Acetylene
A common method for the synthesis of 9-Vinylcarbazole involves the vinylation of carbazole

with acetylene. The following protocol is based on established procedures:

Salt Formation: In a 50 ml glass pressure bottle, combine 2 g of carbazole, 0.04 g of a

proton-removing agent such as potassium hydroxide (KOH), and 10 ml of N-

methylpyrrolidone as a solvent.

Heating and Stirring: Stir the mixture and raise the temperature to 80°C. Maintain these

conditions for 30 minutes to facilitate the formation of the carbazole potassium salt.

Vinylation: Introduce acetylene gas into the reaction vessel. Increase the temperature to

160°C and maintain the reaction under normal pressure for 2.5 hours.

Yield: This process typically results in a high yield of N-vinyl carbazole, around 98.6%.

Characterization Protocols
Purification: For purification, N-vinylcarbazole can be crystallized repeatedly from methanol in

amber glassware. It can also be sublimed in a vacuum.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A general protocol for obtaining ¹H NMR

spectra of 9-Vinylcarbazole is as follows:

Sample Preparation: Dissolve 5-10 mg of 9-Vinylcarbazole in approximately 0.7 mL of a

deuterated solvent (e.g., CDCl₃ or CD₃CN) in a clean vial.[9][10] Tetramethylsilane (TMS)
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can be used as an internal standard.[10]

Transfer: Once fully dissolved, transfer the solution to a clean NMR tube using a Pasteur

pipette. Ensure the solution height is at least 50 mm from the bottom of the tube.[11]

Instrumentation: Acquire the spectrum on a standard NMR spectrometer (e.g., 400 MHz).[10]

Data Acquisition: Load the appropriate experimental parameters and acquire the ¹H NMR

spectrum.[12]

Infrared (IR) Spectroscopy: A general protocol for obtaining an FT-IR spectrum of solid 9-
Vinylcarbazole using the KBr pellet method is as follows:

Sample Preparation: Grind a small amount of 9-Vinylcarbazole (1-2 mg) with approximately

100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a

fine, homogeneous powder is obtained.

Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin,

transparent pellet.

Data Acquisition: Place the KBr pellet in the sample holder of an FT-IR spectrometer and

acquire the spectrum.[13]

Ultraviolet-Visible (UV-Vis) Spectroscopy: A general protocol for obtaining a UV-Vis spectrum of

9-Vinylcarbazole in solution is as follows:

Sample Preparation: Prepare a dilute solution of 9-Vinylcarbazole in a UV-transparent

solvent such as chloroform.[14]

Instrumentation: Use a dual-beam UV-Vis spectrophotometer. Fill one cuvette with the pure

solvent to serve as a reference and a second cuvette with the sample solution.

Data Acquisition: Place the cuvettes in the spectrophotometer and scan across the desired

wavelength range to obtain the absorption spectrum.[2]

Applications
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9-Vinylcarbazole is a versatile monomer with applications primarily in polymer chemistry and

materials science:

Polymer Synthesis: It is the precursor to poly(vinylcarbazole) (PVK), a high-performance

polymer known for its thermal stability, insulating properties, and photoconductivity.[2][6][15]

Organic Electronics: Due to its conductive properties, 9-Vinylcarbazole and its polymer

derivatives are utilized in organic light-emitting diodes (OLEDs), photovoltaic cells, and

photoreceptors in photocopiers.[3][4]

Drug Delivery: Derivatives of 9-Vinylcarbazole are being explored for their potential in drug

delivery systems, leveraging their biocompatibility and ability to form hydrogels for

encapsulating therapeutic agents.[4]
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Synthesis of 9-Vinylcarbazole
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Caption: Workflow for the synthesis of 9-Vinylcarbazole.

Free-Radical Polymerization of 9-Vinylcarbazole
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Free-Radical Polymerization of 9-Vinylcarbazole
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Caption: Mechanism of free-radical polymerization of 9-Vinylcarbazole to form PVK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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